Cas no 5409-91-6 ( )
structure
Product Name:
CAS No:5409-91-6
MF:C15H10ClNO3S
MW:319.762801647186
CID:939678
PubChem ID:224208
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- (4-chlorophenyl) quinoline-8-sulfonate
- 4-chlorophenyl quinoline-8-sulfonate
- AC1L5D4N
- AC1Q3SLL
- AQ-390
- CTK4J9565
- HMS2794G19
- MolPort-002-368-129
- NSC12544
- 4-chlorophenyl 8-quinolinesulfonate
- DTXSID10279381
- MLS000737976
- SMR000446102
- AQ-390/42128855
- CHEMBL1485083
- NSC-12544
- 5409-91-6
-
-
- Inchi: 1S/C15H10ClNO3S/c16-12-6-8-13(9-7-12)20-21(18,19)14-5-1-3-11-4-2-10-17-15(11)14/h1-10H
- InChI Key: WPVTYQWOFPYPSA-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)OS(C1=CC=CC2=CC=CN=C12)(=O)=O
Computed Properties
- Exact Mass: 319.0071
- Monoisotopic Mass: 319.007
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 442
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 64.6Ų
Experimental Properties
- Density: 1.437
- Boiling Point: 508.9°C at 760 mmHg
- Flash Point: 261.5°C
- Refractive Index: 1.661
- PSA: 56.26
- LogP: 4.73670
Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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